Cas no 32046-09-6 (2-pyrazinecarboxylic Acid 1-oxide)

2-pyrazinecarboxylic Acid 1-oxide structure
32046-09-6 structure
Product Name:2-pyrazinecarboxylic Acid 1-oxide
CAS No:32046-09-6
MF:C5H4N2O3
MW:140.09686088562
MDL:MFCD19228707
CID:1449826
PubChem ID:13088281
Update Time:2025-04-20

2-pyrazinecarboxylic Acid 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-pyrazinecarboxylic Acid 1-oxide
    • Pyrazine-2-amidoxime
    • pyrazine-2-aminoxime
    • pyrazine carboxamidoxime
    • 1-oxy-pyrazine-2-carboxylic acid
    • PYRAZINE-2-CARBOXAMIDE OXIME
    • 2-pyrazinecarboxamidoxime
    • N'-hydroxypyrazine-2-carboximidamide
    • N-hydroxy-pyrazine-2-carboximidic acid amide
    • Pyrazinecarboximidamide, N-hydroxy- (9CI)
    • 2-pyrazineamidoxime
    • N'-hydroxypyrazine-2-carboxamidine
    • Pyrazinecarboximidamide,N-hydroxy-
    • RARECHEM BG FB 0042
    • pyrazine-2-carboxylic acid-1-oxide
    • BUTTPARK 32\04-58
    • 2-Carboxy-pyrazin-1-oxid
    • Pyrazine-2-amidoxime; pyrazine-2-aminoxime; pyrazine carboxamidoxime; 1-oxy-pyrazine-2-carboxylic acid; PYRAZINE-2-CARBOXAMIDE OXIME; 2-pyrazinecarboxamidoxime; N'-hydroxypyrazine-2-carboximidamide; N-hydroxy-pyrazine-2-carboximidic acid amide; Pyrazinecarboximidamide, N-hydroxy- (9CI); 2-pyrazineamidoxime; pyrazine-2-amidoxime; N'-hydroxypyrazine-2-carboxamidine; Pyrazinecarboximidamide,N-hydroxy-; RARECHEM BG FB 0042; pyrazine-2-carbo
    • 32046-09-6
    • 1-oxidopyrazin-1-ium-2-carboxylic acid
    • AKOS025396861
    • MFCD19228707
    • pyrazine-2-carboxylic acid N-oxide
    • 2-Carboxypyrazine 1-oxide
    • MDL: MFCD19228707
    • Inchi: 1S/C5H4N2O3/c8-5(9)4-3-6-1-2-7(4)10/h1-3H,(H,8,9)
    • InChI Key: YJHDMXINXZCJSR-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CN=CC=1C(=O)O

Computed Properties

  • Exact Mass: 140.02219199g/mol
  • Monoisotopic Mass: 140.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 75.6Ų

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